Cas no 901267-61-6 (3-(3,4-dimethylphenyl)-8-methyl-1-phenyl-1H-pyrazolo4,3-cquinoline)

• Product Name: 3-(3,4-dimethylphenyl)-8-methyl-1-phenyl-1H-pyrazolo4,3-cquinoline
• CAS No: 901267-61-6
• MF: C₂₅H₂₁N₃
• MW: 363.454345464706
• CID: 5976896
• PubChem ID: 20852763
• Update Time: 2025-07-23

3-(3,4-dimethylphenyl)-8-methyl-1-phenyl-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethylphenyl)-8-methyl-1-phenyl-1H-pyrazolo4,3-cquinoline
• 3-(3,4-dimethylphenyl)-8-methyl-1-phenylpyrazolo[4,3-c]quinoline
• F3407-1489
• 901267-61-6
• 3-(3,4-dimethylphenyl)-8-methyl-1-phenyl-1H-pyrazolo[4,3-c]quinoline
• AKOS001803856

• Inchi： 1S/C25H21N3/c1-16-9-12-23-21(13-16)25-22(15-26-23)24(19-11-10-17(2)18(3)14-19)27-28(25)20-7-5-4-6-8-20/h4-15H,1-3H3
• InChI Key： AANAIAXVBMKJQV-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C)=CC=2)C2N(C3=CC=CC=C3)N=C(C3=CC=C(C)C(C)=C3)C=2C=1

Computed Properties

• Exact Mass: 363.173547683g/mol
• Monoisotopic Mass: 363.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 30.7Ų

Additional information on 3-(3,4-dimethylphenyl)-8-methyl-1-phenyl-1H-pyrazolo4,3-cquinoline

Recent Advances in the Study of 3-(3,4-dimethylphenyl)-8-methyl-1-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS: 901267-61-6)

3-(3,4-dimethylphenyl)-8-methyl-1-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS: 901267-61-6) is a pyrazoloquinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a modulator of various signaling pathways. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its pharmacological properties and potential clinical relevance.

The synthesis of 3-(3,4-dimethylphenyl)-8-methyl-1-phenyl-1H-pyrazolo[4,3-c]quinoline has been optimized in recent years to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its structure and confirm its identity. These methodological advancements have facilitated more accurate and reproducible studies of the compound's biological effects.

One of the most promising aspects of this compound is its interaction with key cellular targets. Recent in vitro studies have demonstrated its ability to inhibit the activity of certain kinases involved in inflammatory and oncogenic pathways. For instance, it has shown potent inhibitory effects on the JAK-STAT signaling pathway, which is implicated in various autoimmune diseases and cancers. These findings suggest that 901267-61-6 could serve as a lead compound for the development of novel therapeutics targeting these conditions.

In addition to its kinase inhibitory properties, 3-(3,4-dimethylphenyl)-8-methyl-1-phenyl-1H-pyrazolo[4,3-c]quinoline has also been investigated for its potential as an antimicrobial agent. Preliminary studies indicate that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as some fungal strains. The mechanism of action appears to involve disruption of microbial cell membranes, although further research is needed to elucidate the precise molecular interactions.

Despite these promising results, challenges remain in the development of 901267-61-6 as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic profiling. Recent efforts have focused on modifying the compound's scaffold to enhance its drug-like properties while retaining its biological activity.

In conclusion, 3-(3,4-dimethylphenyl)-8-methyl-1-phenyl-1H-pyrazolo[4,3-c]quinoline represents a promising candidate for further investigation in the field of medicinal chemistry. Its diverse biological activities and potential therapeutic applications make it a valuable subject of ongoing research. Future studies should aim to explore its clinical potential, optimize its pharmacological properties, and investigate its safety profile in preclinical models.